Cas no 28540-48-9 (Benzo[b]thiophene, 2-(2-phenylethyl)-)

• Product Name: Benzo[b]thiophene, 2-(2-phenylethyl)-
• CAS No: 28540-48-9
• MF: C₁₆H₁₄S
• MW: 238.347362995148
• CID: 1435304
• Update Time: 2024-08-15

Benzo[b]thiophene, 2-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 2-(2-phenylethyl)-

• Inchi： 1S/C16H14S/c1-2-6-13(7-3-1)10-11-15-12-14-8-4-5-9-16(14)17-15/h1-9,12H,10-11H2
• InChI Key： XAGYOYZKNFUDRH-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C=C(CCC1=CC=CC=C1)S2

Computed Properties

• Exact Mass: 238.08172

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Melting Point: 93-97 °C(Solv: isopropanol (67-63-0))
• Boiling Point: 357.3±11.0 °C(Predicted)
• PSA: 0